Cas no 132328-45-1 (3-(2-(Diisopropylamino)ethyl)-1H-indol-4-ol)

3-(2-(Diisopropylamino)ethyl)-1H-indol-4-ol Properties

Names and Identifiers

• 3-(2-(Diisopropylamino)ethyl)-1H-indol-4-ol
• 3-[2-[di(propan-2-yl)amino]ethyl]-1H-indol-4-ol
• N,N-DIISOPROPYL-4-HYDROXYTRYPTAMINE *
• 1H-Indol-4-ol,3-[2-[bis(1-methylethyl)amino]ethyl]
• 3-(2-diisopropylamino-ethyl)-indol-4-ol
• 4-Hydroxy-N,N-diisopropyltryptamine
• N,N-Diisopropyl-4-hydroxytryptamine
• 4-OH-DIPT
• 4-Hydroxy-N,N-Diisoprpyltryptamine
• 4-Hydroxy-N,N-diisopropyltryptaMin
• 4-HYDROXY-N,N-DIISOPROPYLTRYPTAMINE(4-OH-DIPT)
• 3-(2-AMINOETHYL)-N,N-DIISOPROPYL-4-HYDROXYINDOLE
• 1H-Indol-4-ol, 3-[2-[bis(1-Methylethyl)aMino]ethyl]-
• AKOS015914358
• PD048734
• SCHEMBL4216851
• 3-{2-[Di(propan-2-yl)amino]ethyl}-1H-indol-4-ol
• UNII-YG9OUS518B
• 4-Hydroxy-diisopropyltryptamine
• D-3890
• DTXSID50618836
• FT-0648658
• KBRYKXCBGISXQV-UHFFFAOYSA-N
• FT-0649452
• EN-0005
• YG9OUS518B
• Q229960
• Iprocin
• 3-{2-[bis(propan-2-yl)amino]ethyl}-1H-indol-4-ol
• NS00017620
• n,n-diisopropyl-4-hydroxytryptamine
• 4-HO-DiPT
• 1H-Indol-4-ol, 3-(2-(bis(1-methylethyl)amino)ethyl)-
• 132328-45-1
• 3-(2-(Diisopropylamino)ethyl)-1H-indol-4-ol; 1H-Indol-4-ol, 3-[2-[bis(1-methylethyl)amino]ethyl]-; 3-[2-[Bis(1-methylethyl)amino]ethyl]-1H-indol-4-ol; 4-Hydroxy-N,N-diisopropyltryptamine; N,N-Diisopropyl-4-hydroxytryptamine; 4HO-DIPT
• 1H-Indol-4-ol, 3-[2-[bis(1-methylethyl)amino]ethyl]-
• 4-Hydroxy-N,N-Diisopropyltryptamine(4-OH-DIPT)
• 4-HYDROXY-N,N-DIISOPROPYLTRYPTAMINE
• N,N-DIISOPROPYL-4-HYDROXYTRYPTAMINE
• 3-(2-(DiisopropylaMino)ethyl)-1H-indol-4-ol
• +Expand

• InChIKey： KBRYKXCBGISXQV-UHFFFAOYSA-N
• Inchi： 1S/C16H24N2O/c1-11(2)18(12(3)4)9-8-13-10-17-14-6-5-7-15(19)16(13)14/h5-7,10-12,17,19H,8-9H2,1-4H3
• SMILES： CC(C)N(CCC1=CNC2=C1C(=CC=C2)O)C(C)C

Computed Properties

• Exact Mass: 260.18900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 260.189
• Heavy Atom Count: 19
• Complexity: 272
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 39.3A^2

Experimental Properties

• LogP: 3.53480
• PSA: 39.26000
• Refractive Index: 1.593
• Boiling Point: 424.911°C at 760 mmHg
• Flash Point: 210.779°C
• Density: 1.084

3-(2-(Diisopropylamino)ethyl)-1H-indol-4-ol Security Information

3-(2-(Diisopropylamino)ethyl)-1H-indol-4-ol Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%